Cas no 1806238-84-5 (Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1806238-84-5
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4832174
• Update Time: 2025-06-13

Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-7(16)4-5-3-6(14)15-9(18-2)8(5)19-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： IFRRWKWONPDCOL-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=N1)OC)OC(F)(F)F)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6

Additional information on Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate

Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806238-84-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate, identified by its CAS number 1806238-84-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents. The presence of multiple functional groups, including an iodine atom, methoxy groups, and a trifluoromethoxy moiety, makes it a versatile building block for synthetic chemists.

The< strong>6-iodo substituent on the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further functionalization via cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, which are often essential for achieving the desired pharmacological properties. The< strong>2-methoxy and< strong>3-(trifluoromethoxy) groups contribute to the electronic and steric environment of the molecule, influencing its reactivity and interactions with biological targets. This combination of features makes Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate a cornerstone in the synthesis of various pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing treatments for complex diseases such as cancer, inflammation, and neurological disorders. Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate has emerged as a key intermediate in several innovative drug discovery programs. For instance, its application in the synthesis of kinase inhibitors has been extensively explored. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. By leveraging the< strong>6-iodo moiety for palladium-catalyzed cross-coupling reactions, researchers have been able to construct novel kinase inhibitors with enhanced potency and selectivity.

The< strong>trifluoromethoxy group is another critical feature that contributes to the pharmacological profile of Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This has led to the development of several FDA-approved drugs that contain trifluoromethyl moieties. The presence of this group in Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate opens up numerous possibilities for designing next-generation therapeutics with improved pharmacokinetic properties.

Moreover, the< strong>2-methoxy group provides an additional site for functionalization, allowing for the introduction of diverse substituents that can fine-tune the biological activity of the final product. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact efficacy and safety. Researchers have utilized this property to develop analogs of existing drugs with improved therapeutic profiles. For example, modifications at the< strong>2-methoxy position have led to compounds with enhanced binding affinity to specific protein targets, resulting in more effective treatments for conditions such as pain and inflammation.

The synthesis of Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate involves a series of well-established organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine precursor, which is then functionalized stepwise to introduce the desired substituents. The< strong>6-halo substitution is often achieved through halogenation reactions, while the methoxy and trifluoromethoxy groups are typically introduced via nucleophilic aromatic substitution or metal-catalyzed coupling reactions. The final step involves acetylation to yield the desired ester derivative.

In conclusion, Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate (CAS No. 1806238-84-5) is a multifaceted intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization strategies, making it an indispensable tool for drug discovery researchers. The ongoing exploration of its applications in developing novel therapeutics underscores its significance in addressing unmet medical needs. As research continues to advance, it is anticipated that Methyl 6-iodo-2-methoxy-3-(trifluoromethoxy)pyridine-4-acetate will remain at the forefront of pharmaceutical innovation.